BENGHE Foundational & Exploratory

Check Availability & Pricing

IUPAC name and synonyms for 1-Allyl-1h-indol-
5-amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Allyl-1h-indol-5-amine

Cat. No.: B15324891

Technical Guide: 1-Allyl-1H-indol-5-amine

Audience: Researchers, scientists, and drug development professionals.

Chemical Identity and Synonyms

The compound 1-Allyl-1H-indol-5-amine is a derivative of the indole heterocyclic system.
Based on IUPAC nomenclature guidelines, the systematic name is 1-(prop-2-en-1-yl)-1H-indol-
5-amine.

Synonyms:
¢ 1-Allyl-5-aminoindole
e 5-Amino-1-allylindole

e 1-(Prop-2-enyl)-5-aminoindole
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Property Value Source

1-(prop-2-en-1-yl)-1H-indol-5-

IUPAC Name ] PubChem[1]
amine
Molecular Formula Ci11H12N2 Calculated
Molecular Weight 172.23 g/mol Calculated
) C=CCN1C=CcC2=Cl1C=C(C=C
Canonical SMILES 2N Calculated

Proposed Synthesis

A plausible synthetic route for 1-(prop-2-en-1-yl)-1H-indol-5-amine involves a two-step process
starting from 5-nitroindole. This strategy is advantageous as it allows for the introduction of the
allyl group at the nitrogen atom, followed by the reduction of the nitro group to the desired
amine.

Experimental Protocol: Two-Step Synthesis
Step 1: N-Allylation of 5-Nitroindole

This reaction introduces the allyl group onto the nitrogen atom of the indole ring. A common
method for N-alkylation of indoles involves deprotonation of the indole nitrogen with a base,
followed by reaction with an alkyl halide.

o Materials: 5-nitroindole, sodium hydride (NaH), allyl bromide, anhydrous dimethylformamide
(DMF).

e Procedure:

o To a solution of 5-nitroindole in anhydrous DMF under an inert atmosphere (e.g., argon or
nitrogen), add sodium hydride (1.2 equivalents) portion-wise at 0 °C.

o Stir the mixture at room temperature for 30 minutes to ensure complete deprotonation.

o Cool the reaction mixture back to 0 °C and add allyl bromide (1.5 equivalents) dropwise.
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o Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

o Upon completion, quench the reaction by the slow addition of water.

o Extract the product with a suitable organic solvent (e.g., ethyl acetate).

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o Purify the crude product by column chromatography on silica gel to yield 1-allyl-5-
nitroindole.

Step 2: Reduction of 1-Allyl-5-nitroindole to 1-(prop-2-en-1-yl)-1H-indol-5-amine

The nitro group of the intermediate is reduced to an amine. A common and effective method for
this transformation is catalytic hydrogenation.

o Materials: 1-allyl-5-nitroindole, palladium on carbon (10% Pd/C), methanol, hydrogen gas.

e Procedure:

o

Dissolve 1-allyl-5-nitroindole in methanol in a flask suitable for hydrogenation.

o Add a catalytic amount of 10% Pd/C to the solution.

o Evacuate the flask and backfill with hydrogen gas (using a balloon or a hydrogenation
apparatus).

o Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature for
4-12 hours, monitoring the reaction by TLC.

o Upon completion, filter the reaction mixture through a pad of Celite to remove the
palladium catalyst.

o Wash the Celite pad with methanol.
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o Concentrate the filtrate under reduced pressure to yield the desired product, 1-(prop-2-en-

1-yl)-1H-indol-5-amine. Further purification can be achieved by recrystallization or column

chromatography if necessary.

Synthesis Workflow Diagram
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Proposed two-step synthesis of 1-(prop-2-en-1-yl)-1H-indol-5-amine.

Potential Biological Activities and Applications

While specific biological data for 1-(prop-2-en-1-yl)-1H-indol-5-amine is not readily available in

the public domain, the indole scaffold is a well-known privileged structure in medicinal

chemistry. Derivatives of 5-aminoindole, in particular, have shown promise in various

therapeutic areas, most notably in oncology.

Biological Activity

Target/Mechanism
of Action (of
related
compounds)

Potential
L References
Application

Inhibition of tubulin

polymerization, kinase

Development of novel

Anticancer T chemotherapeutic [2]
inhibition, DNA
o agents.
binding.
Inhibition of
Antimalarial Plasmodium Treatment of malaria.
falciparum growth.
Disruption of bacterial Development of new
Antimicrobial or fungal cell antibiotics or
processes. antifungals.
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Given the prevalence of anticancer activity among 5-aminoindole derivatives, a primary
application for 1-(prop-2-en-1-yl)-1H-indol-5-amine could be in the development of novel cancer
therapies. The allyl group at the N1 position may influence the compound's pharmacokinetic
properties, such as cell permeability and metabolic stability.

Experimental Protocol: In Vitro Anticancer Activity
Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric
assay for assessing cell metabolic activity. As cellular metabolic activity is an indicator of cell
viability, this assay is widely used to measure the cytotoxic effects of potential anticancer
compounds.[3][4][5]

o Materials: Human cancer cell line (e.g., HeLa, MCF-7), cell culture medium (e.g., DMEM),
fetal bovine serum (FBS), penicillin-streptomycin, 96-well plates, MTT solution (5 mg/mL in
PBS), solubilization solution (e.g., DMSO or acidified isopropanol).

e Procedure:

o Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per
well in 100 pL of complete culture medium. Incubate for 24 hours at 37°C in a humidified
atmosphere with 5% CO: to allow for cell attachment.

o Compound Treatment: Prepare a stock solution of 1-(prop-2-en-1-yl)-1H-indol-5-amine in
a suitable solvent (e.g., DMSO). Prepare serial dilutions of the compound in culture
medium to achieve the desired final concentrations. Replace the medium in the wells with
100 pL of the medium containing the test compound at various concentrations. Include a
vehicle control (medium with the same concentration of the solvent used to dissolve the
compound) and a negative control (cells in medium only).

o Incubation: Incubate the plate for 48-72 hours at 37°C and 5% COs-.
o MTT Addition: After the incubation period, add 10 pL of MTT solution to each well.

o Incubation with MTT: Incubate the plate for another 2-4 hours at 37°C. During this time,
viable cells will reduce the yellow MTT to purple formazan crystals.
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o Solubilization of Formazan: Carefully remove the medium from each well and add 100 pL
of the solubilization solution to dissolve the formazan crystals. Gently pipette to ensure
complete dissolution.

o Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570
nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability for each concentration of the test
compound relative to the vehicle control. Plot the cell viability against the compound
concentration to determine the ICso value (the concentration of the compound that inhibits
50% of cell growth).

MTT Assay Workflow Diagram
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Workflow for the MTT cell viability assay.
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Conclusion

1-(prop-2-en-1-yl)-1H-indol-5-amine is a compound of interest for which a straightforward
synthetic route can be proposed. Based on the known biological activities of related 5-
aminoindole derivatives, this compound warrants investigation, particularly for its potential
anticancer properties. The experimental protocols provided herein offer a foundation for its
synthesis and initial biological evaluation. Further studies would be required to fully
characterize this molecule and explore its therapeutic potential and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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